Cas no 2097963-23-8 (1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide)

• Product Name: 1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide
• CAS No: 2097963-23-8
• MF: C₈H₆F₃N₃O
• MW: 217.147951602936
• CID: 5046243
• Update Time: 2025-10-30

1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide
• 2-prop-2-ynyl-5-(trifluoromethyl)pyrazole-3-carboxamide
• 1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide

• Inchi： 1S/C8H6F3N3O/c1-2-3-14-5(7(12)15)4-6(13-14)8(9,10)11/h1,4H,3H2,(H2,12,15)
• InChI Key： XHSDFKZTYFMTRC-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(N)=O)N(CC#C)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 306
• XLogP3: 0.6
• Topological Polar Surface Area: 60.9

Additional information on 1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide

Professional Introduction to 1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide (CAS No. 2097963-23-8)

The compound 1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide (CAS No. 2097963-23-8) represents a significant advancement in the field of medicinal chemistry, particularly in the design and synthesis of novel heterocyclic scaffolds. Its molecular structure, featuring a propargyl group and a trifluoromethyl substituent on a pyrazole core, endows it with unique physicochemical properties and biological activities that make it a promising candidate for further exploration in drug discovery.

Pyrazole derivatives have long been recognized for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The introduction of a propargyl group at the 1-position and a trifluoromethyl group at the 3-position of the pyrazole ring in this compound enhances its potential as a bioactive molecule. The propargyl group can serve as a versatile handle for further functionalization, while the trifluoromethyl group is known to improve metabolic stability and binding affinity to biological targets.

Recent studies have highlighted the importance of trifluoromethyl groups in medicinal chemistry due to their ability to modulate lipophilicity, binding affinity, and metabolic resistance. The presence of this moiety in 1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide suggests that it may exhibit enhanced bioavailability and prolonged half-life compared to its unsubstituted counterparts. This makes it an attractive scaffold for the development of next-generation therapeutics.

The propargyl group in the compound's structure provides an opportunity for further chemical modification through cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings. These reactions allow for the introduction of aryl or vinyl groups, expanding the compound's pharmacophoric space and enabling the exploration of novel biological activities. Such modifications are particularly relevant in the development of targeted therapies for complex diseases like cancer and neurodegenerative disorders.

Moreover, the pyrazole core itself is a well-studied scaffold with a proven track record in drug development. Its rigid planar structure facilitates optimal interactions with biological targets, making it an ideal platform for designing small-molecule inhibitors. The combination of these features—pyrazole core, propargyl group, and trifluoromethyl substituent—makes 1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide a multifaceted compound with broad therapeutic potential.

In recent years, there has been growing interest in developing inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in various cellular processes and are often implicated in diseases like cancer and inflammation. Pyrazole derivatives have emerged as effective scaffolds for designing PPI inhibitors due to their ability to mimic peptide backbones and disrupt protein-protein interactions. The unique structural features of 1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide make it a promising candidate for this application.

Another area where this compound shows promise is in the development of antimicrobial agents. The increasing prevalence of antibiotic-resistant bacteria necessitates the discovery of novel antimicrobial compounds with unique mechanisms of action. Pyrazole derivatives have demonstrated efficacy against Gram-positive and Gram-negative bacteria, as well as fungi. The presence of both propargyl and trifluoromethyl groups may enhance its antimicrobial activity by improving cell membrane penetration and disrupting essential bacterial processes.

Furthermore, the compound's potential as an anti-inflammatory agent cannot be overlooked. Chronic inflammation is a hallmark of many diseases, including arthritis, cardiovascular disease, and cancer. Pyrazole derivatives have been shown to inhibit key inflammatory pathways such as NF-kB and MAPK. The structural features of 1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide suggest that it may modulate these pathways effectively, making it a candidate for treating inflammatory disorders.

The synthesis of 1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. The reaction sequence typically begins with the condensation of propargylamine with appropriately substituted pyrazoles under acidic conditions to form the propargyl-substituted pyrazole derivative. Subsequent introduction of the trifluoromethyl group via halogenation followed by metal-catalyzed cross-coupling reactions yields the final product.

The use of advanced synthetic techniques such as flow chemistry has further optimized the synthesis of this compound, enabling scalable production under controlled conditions. Flow chemistry offers advantages such as improved reaction reproducibility, reduced solvent consumption, and enhanced safety profiles compared to traditional batch processing methods.

In conclusion, 1-(Prop-2-yn - 1 - yl) - 3 - (trif luoro methyl) - 1 H - py ra z ole - 5 - car box am ide (CAS No . 2097963 - 23 - 8) is a structurally intriguing compound with significant potential in medicinal chemistry . Its unique combination o f functional groups makes it an attractive scaffold for designing novel therapeutic agents targeting various diseases . Further exploration o f its biological activities , synthetic modifications , and mechanistic insights will undoubtedly contribute to advancements i n drug discovery and development . p >